Cas no 61582-49-8 (Acetamide, N-methyl-N-[(4-methylphenyl)methyl]-)

Acetamide, N-methyl-N-[(4-methylphenyl)methyl]- structure
61582-49-8 structure
Product Name:Acetamide, N-methyl-N-[(4-methylphenyl)methyl]-
CAS No:61582-49-8
MF:C11H15NO
MW:177.242902994156
CID:473942
PubChem ID:11186959
Update Time:2025-04-19

Acetamide, N-methyl-N-[(4-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-methyl-N-[(4-methylphenyl)methyl]-
    • N-methyl-N-[(4-methylphenyl)methyl]acetamide
    • N-Methyl-N-(4-methyl-benzyl)-acetamide
    • SCHEMBL171719
    • XKXZFFXZDPWQSF-UHFFFAOYSA-N
    • 61582-49-8
    • DTXSID70458150
    • AKOS008920754
    • Inchi: 1S/C11H15NO/c1-9-4-6-11(7-5-9)8-12(3)10(2)13/h4-7H,8H2,1-3H3
    • InChI Key: XKXZFFXZDPWQSF-UHFFFAOYSA-N
    • SMILES: O=C(C)N(C)CC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 177.11545
  • Monoisotopic Mass: 177.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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